Cas no 65104-41-8 (7-Benzothiazolesulfonicacid, 2-[2-(2,3-dihydro-1,3-dioxo-1H-inden-2-yl)-6-quinolinyl]-6-methyl-,lithium salt (1:1))

7-Benzothiazolesulfonicacid, 2-[2-(2,3-dihydro-1,3-dioxo-1H-inden-2-yl)-6-quinolinyl]-6-methyl-,lithium salt (1:1) structure
65104-41-8 structure
Product Name:7-Benzothiazolesulfonicacid, 2-[2-(2,3-dihydro-1,3-dioxo-1H-inden-2-yl)-6-quinolinyl]-6-methyl-,lithium salt (1:1)
CAS No:65104-41-8
MF:C26H15LiN2O5S2
MW:506.478703737259
CID:504507
PubChem ID:23687830
Update Time:2025-04-19

7-Benzothiazolesulfonicacid, 2-[2-(2,3-dihydro-1,3-dioxo-1H-inden-2-yl)-6-quinolinyl]-6-methyl-,lithium salt (1:1) Chemical and Physical Properties

Names and Identifiers

    • 7-Benzothiazolesulfonicacid, 2-[2-(2,3-dihydro-1,3-dioxo-1H-inden-2-yl)-6-quinolinyl]-6-methyl-,lithium salt (1:1)
    • lithium 2-[2-(2,3-dihydro-1,3-dioxo-1H-inden-2-yl)-6-quinolyl]-6-methylbenzothiazole-7-sulphonate
    • 7-Benzothiazolesulfonic acid, 2-(2-(1,3-dioxo-2-indanyl)-6-quinolyl)-6-methyl-, lithium salt
    • 7-Benzothiazolesulfonic acid, 2-(2-(2,3-dihydro-1,3-dioxo-1H-inden-2-yl)-6-quinolinyl)-6-methyl-, lithium salt
    • 7-Benzothiazolesulfonic acid, 2-(2-(2,3-dihydro-1,3-dioxo-1H-inden-2-yl)-6-quinolinyl)-6-methyl-, lithium salt (1:1)
    • Lithium 2-(2-(2,3-dihydro-1,3-dioxo-1H-inden-2-yl)-6-quinolyl)-6-methylbenzothiazole-7-sulphonate
    • NS00088039
    • 65104-41-8
    • Lithium 2-[2-(2,3-dihydro-1,3-dioxo-1H-inden-2-yl)-6-quinolyl]-6-methylbenzothiazole-7-sulfonate
    • DTXSID70886732
    • Inchi: 1S/C26H16N2O5S2.Li/c1-13-6-9-20-24(25(13)35(31,32)33)34-26(28-20)15-8-10-18-14(12-15)7-11-19(27-18)21-22(29)16-4-2-3-5-17(16)23(21)30;/h2-12,21H,1H3,(H,31,32,33);/q;+1/p-1
    • InChI Key: CMZFIPAVTRBJNV-UHFFFAOYSA-M
    • SMILES: S1C(C2C=CC3=C(C=2)C=CC(C2C(C4C=CC=CC=4C2=O)=O)=N3)=NC2=CC=C(C)C(=C12)S(=O)(=O)[O-].[Li+]

Computed Properties

  • Exact Mass: 505.05747
  • Monoisotopic Mass: 492.042592
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 3
  • Complexity: 919
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 154

Experimental Properties

  • PSA: 117.12
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